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Compound of Interest

Compound Name: (S)-2-Bromobutane

CAS No.: 5787-32-6

Cat. No.: B8253593

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the chiral

molecule (S)-2-bromobutane. The document details the expected data from Proton Nuclear

Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared

(IR) Spectroscopy, and Mass Spectrometry (MS). Each section includes tabulated data for easy

reference and a description of the experimental protocols typically employed to acquire such

spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. For (S)-2-bromobutane, both ¹H and ¹³C NMR are

essential for structural elucidation and confirmation.

¹H NMR Spectroscopy
Proton NMR provides information on the number of different types of protons, their chemical

environment, and their connectivity within the molecule. The spectrum of (S)-2-bromobutane
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is expected to show four distinct signals, corresponding to the four unique proton

environments.

Table 1: ¹H NMR Data for (S)-2-Bromobutane

Signal
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

a ~4.09 Sextet 1H CH-Br

b ~1.83 Multiplet 2H CH₂

c ~1.70 Doublet 3H
CH₃ (adjacent to

CH-Br)

d ~1.03 Triplet 3H CH₃ (terminal)

Experimental Protocol: ¹H NMR Spectroscopy

A solution of (S)-2-bromobutane is prepared by dissolving approximately 10-20 mg of the

compound in about 0.5-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCl₃).[1] The

use of a deuterated solvent is crucial to avoid large solvent signals in the spectrum.[1] A small

amount of tetramethylsilane (TMS) is often added as an internal standard, with its proton signal

defined as 0.0 ppm.[1] The sample is then placed in an NMR tube and inserted into the NMR

spectrometer. The data is acquired using a high-frequency radio pulse, and the resulting free

induction decay (FID) is Fourier transformed to obtain the frequency-domain spectrum.[2]

¹³C NMR Spectroscopy
Carbon-13 NMR provides information about the carbon skeleton of the molecule. Since (S)-2-
bromobutane has four carbon atoms in different chemical environments, its ¹³C NMR

spectrum is expected to display four distinct signals.[3]

Table 2: ¹³C NMR Data for (S)-2-Bromobutane

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b8253593/docs?utm_src=pdf-body#spectroscopic-data-analysis-of-s-2-bromobutane-a-technical-guide
https://www.benchchem.com/product/b8253593/docs?utm_src=pdf-body#spectroscopic-data-analysis-of-s-2-bromobutane-a-technical-guide
https://www.docbrown.info/page06/spectra2/2-bromobutane-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-bromobutane-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-bromobutane-nmr1h.htm
https://organicchemistrydata.org/hansreich/resources/nmr/?page=05-hmr-00-nmr/
https://www.benchchem.com/product/b8253593/docs?utm_src=pdf-body#spectroscopic-data-analysis-of-s-2-bromobutane-a-technical-guide
https://www.benchchem.com/product/b8253593/docs?utm_src=pdf-body#spectroscopic-data-analysis-of-s-2-bromobutane-a-technical-guide
https://www.docbrown.info/page06/spectra2/2-bromobutane-nmr13c.htm
https://www.benchchem.com/product/b8253593/docs?utm_src=pdf-body#spectroscopic-data-analysis-of-s-2-bromobutane-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8253593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Chemical Shift (δ, ppm) Assignment

1 ~53.4 CH-Br

2 ~34.3 CH₂

3 ~26.1 CH₃ (adjacent to CH-Br)

4 ~12.2 CH₃ (terminal)

Experimental Protocol: ¹³C NMR Spectroscopy

The sample preparation for ¹³C NMR is similar to that for ¹H NMR, using a deuterated solvent

like CDCl₃ and TMS as the internal standard.[3] Due to the low natural abundance of the ¹³C

isotope (about 1.1%), a larger number of scans and a more concentrated sample may be

required to obtain a spectrum with a good signal-to-noise ratio.[4] Broadband proton

decoupling is commonly employed to simplify the spectrum by removing the carbon-proton

couplings, resulting in a spectrum where each unique carbon atom appears as a single line.[4]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation at various frequencies, which correspond to the vibrational

frequencies of the bonds.

Table 3: IR Spectroscopy Data for (S)-2-Bromobutane

Wavenumber (cm⁻¹) Vibration Type Functional Group

~2845-2975 C-H stretching Alkane (CH, CH₂, CH₃)[5]

~1270-1470 C-H bending Alkane (CH, CH₂, CH₃)[5]

~550-650 C-Br stretching Alkyl bromide[5][6]

Experimental Protocol: IR Spectroscopy

For a liquid sample like (S)-2-bromobutane, the IR spectrum is typically obtained using a neat

liquid film.[5] A drop of the liquid is placed between two salt plates (e.g., NaCl or KBr), which
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are transparent to infrared radiation. The plates are then mounted in the sample holder of the

IR spectrometer. Alternatively, Attenuated Total Reflectance (ATR) IR spectroscopy can be

used, where the sample is placed directly on an ATR crystal. The instrument then passes a

beam of infrared light through the sample and measures the amount of light absorbed at each

frequency.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes molecules and sorts the ions based

on their mass-to-charge ratio (m/z). It provides information about the molecular weight and the

fragmentation pattern of the molecule, which can aid in structural elucidation.

Table 4: Mass Spectrometry Data for (S)-2-Bromobutane

m/z Interpretation

136, 138

Molecular ion peaks ([M]⁺ and [M+2]⁺) due to

the presence of ⁷⁹Br and ⁸¹Br isotopes in a

roughly 1:1 ratio.[7]

57

Base peak, corresponding to the loss of the

bromine atom, forming a secondary butyl cation

([C₄H₉]⁺).[7]

107, 109 Loss of an ethyl group ([C₂H₅]•).[7]

41 [C₃H₅]⁺ fragment.[7]

29 [C₂H₅]⁺ fragment.[7]

27 [C₂H₃]⁺ fragment.[7]

Experimental Protocol: Mass Spectrometry

For a volatile liquid like (S)-2-bromobutane, the sample is typically introduced into the mass

spectrometer via a gas chromatography (GC-MS) system or by direct injection. In the ion

source, the molecules are ionized, commonly by electron impact (EI). The resulting ions are

then accelerated into a mass analyzer, which separates them based on their m/z ratio. A

detector then records the abundance of each ion, generating the mass spectrum.
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Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow of using different spectroscopic

techniques to determine the structure of (S)-2-bromobutane.

Spectroscopic Analysis of (S)-2-Bromobutane
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Caption: Workflow for the structural elucidation of (S)-2-bromobutane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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